N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamide, also known as N-Desmethyl-R-Prazosin, is a synthetic compound used in scientific research. It is a derivative of the drug prazosin, which is an alpha-1 adrenergic antagonist used to treat hypertension and benign prostatic hyperplasia. N-Desmethyl-R-Prazosin is used in scientific research to study the effects of prazosin on the body, as well as its potential therapeutic uses.
Scientific Research Applications
N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin has been used in scientific research to study the effects of prazosin on the body. It has been used to study the effects of prazosin on the cardiovascular system, as well as its potential therapeutic uses in treating hypertension and benign prostatic hyperplasia. It has also been used to study the effects of prazosin on the central nervous system, as well as its potential therapeutic uses in treating anxiety and depression.
Mechanism of Action
N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin is a selective alpha-1 adrenergic antagonist, meaning it binds to and blocks the action of the alpha-1 adrenergic receptor. This receptor is found in the body and helps regulate blood pressure and heart rate. By blocking the action of the alpha-1 adrenergic receptor, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin helps to reduce blood pressure and heart rate.
Biochemical and Physiological Effects
N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin has been shown to have a number of biochemical and physiological effects on the body. It has been shown to reduce blood pressure, heart rate, and sympathetic nervous system activity. It has also been shown to reduce anxiety and depression, as well as improve sleep quality.
Advantages and Limitations for Lab Experiments
The main advantage of using N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin in laboratory experiments is that it is a selective alpha-1 adrenergic antagonist, meaning it binds to and blocks the action of the alpha-1 adrenergic receptor. This receptor is found in the body and helps regulate blood pressure and heart rate. By blocking the action of the alpha-1 adrenergic receptor, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin helps to reduce blood pressure and heart rate. The main limitation of using N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin in laboratory experiments is that it is a synthetic compound, which means it can be difficult to obtain in large quantities.
Future Directions
Future research on N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin could include further studies on its effects on the cardiovascular system, its potential therapeutic uses in treating hypertension and benign prostatic hyperplasia, its effects on the central nervous system, and its potential therapeutic uses in treating anxiety and depression. Additionally, further research could be done to explore the potential therapeutic uses of N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin in other areas, such as pain management and gastrointestinal disorders. Furthermore, research could be conducted to explore the potential of N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin as an anti-inflammatory agent. Finally, further research could be conducted to explore the potential of N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin as an anti-cancer agent.
Synthesis Methods
N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin is synthesized using a three-step reaction. The first step involves the reaction of 3,4-dimethylphenyl-5-oxopyrrolidin-3-yl chloride with 4-ethoxybenzamide to form N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamide. The second step involves the reaction of this compound with sodium hydroxide to form N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin. The third step involves the reaction of N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin with hydrochloric acid to form the final product, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamideR-Prazosin.
properties
IUPAC Name |
N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-4-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-4-26-19-9-6-16(7-10-19)21(25)22-17-12-20(24)23(13-17)18-8-5-14(2)15(3)11-18/h5-11,17H,4,12-13H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHIZORUIFFTLMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2CC(=O)N(C2)C3=CC(=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.